Cas no 2097917-09-2 (N-({2,3'-bifuran-5-yl}methyl)-2-(4-chlorophenoxy)acetamide)

• Product name: N-({2,3'-bifuran-5-yl}methyl)-2-(4-chlorophenoxy)acetamide
• CAS No: 2097917-09-2
• MF: C₁₇H₁₄ClNO₄
• MW: 331.750363826752
• CID: 6585339
• PubChem ID: 126852643

N-({2,3'-bifuran-5-yl}methyl)-2-(4-chlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-({2,3'-bifuran-5-yl}methyl)-2-(4-chlorophenoxy)acetamide
• 2-(4-chlorophenoxy)-N-[[5-(furan-3-yl)furan-2-yl]methyl]acetamide
• AKOS032465942
• N-([2,3'-Bifuran]-5-ylmethyl)-2-(4-chlorophenoxy)acetamide
• 2097917-09-2
• F6516-1678
• N-({[2,3'-bifuran]-5-yl}methyl)-2-(4-chlorophenoxy)acetamide

• Inchi： 1S/C17H14ClNO4/c18-13-1-3-14(4-2-13)22-11-17(20)19-9-15-5-6-16(23-15)12-7-8-21-10-12/h1-8,10H,9,11H2,(H,19,20)
• InChI Key： DOWHRZMYRYPJRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1=CC=C(C2=COC=C2)O1)=O

Computed Properties

• Exact Mass: 331.0611356g/mol
• Monoisotopic Mass: 331.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6Ų

Additional information on N-({2,3'-bifuran-5-yl}methyl)-2-(4-chlorophenoxy)acetamide

N-({2,3'-bifuran-5-yl}methyl)-2-(4-chlorophenoxy)acetamide and Its Significance in Modern Chemical Biology

N-({2,3'-bifuran-5-yl}methyl)-2-(4-chlorophenoxy)acetamide, with the CAS number 2097917-09-2, represents a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's bifuran moiety and chlorophenoxy group contribute to its distinct chemical properties, making it a valuable candidate for further investigation.

The structural composition of N-({2,3'-bifuran-5-yl}methyl)-2-(4-chlorophenoxy)acetamide is pivotal in understanding its biological activity. The presence of a bifuran ring system enhances the molecule's ability to interact with biological targets, while the chlorophenoxy group introduces specific pharmacophoric elements that can modulate receptor binding. These features make the compound a promising candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing bifuran and chlorophenoxy groups. These structural motifs have been associated with various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The compound CAS no 2097917-09-2 is no exception and has been the subject of several studies aimed at elucidating its mechanism of action and therapeutic efficacy.

One of the most compelling aspects of N-({2,3'-bifuran-5-yl}methyl)-2-(4-chlorophenoxy)acetamide is its potential as a scaffold for drug design. The bifuran ring system provides a rigid framework that can be modified to optimize binding affinity to biological targets. Additionally, the chlorophenoxy group offers a site for functionalization, allowing researchers to fine-tune the compound's pharmacological profile. These attributes make it an attractive candidate for structure-based drug design approaches.

Recent studies have demonstrated the compound's ability to interact with specific enzymes and receptors involved in various disease pathways. For instance, research has shown that derivatives of this molecule can inhibit enzymes associated with inflammation and cancer progression. These findings highlight the potential of CAS no 2097917-09-2 as a lead compound for developing novel therapeutics.

The synthesis of N-({2,3'-bifuran-5-yl}methyl)-2-(4-chlorophenoxy)acetamide presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The development of efficient synthetic routes is crucial for enabling further exploration of its biological activity and therapeutic potential.

In conclusion, N-({2,3'-bifuran-5-yl}methyl)-2-(4-chlorophenoxy)acetamide (CAS no 2097917-09-2) is a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features make it a promising candidate for developing novel therapeutic agents with potential applications in treating various diseases. Further research is warranted to fully explore its pharmacological properties and therapeutic efficacy.